
Chromium tris(bis(trimethylsilyl)amide)
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Overview
Description
Chromium tris(bis(trimethylsilyl)amide) is a useful research compound. Its molecular formula is C18H54CrN3Si6 and its molecular weight is 533.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality Chromium tris(bis(trimethylsilyl)amide) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Chromium tris(bis(trimethylsilyl)amide) including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalytic Applications
1.1 Olefin Hydroamination
Chromium tris(bis(trimethylsilyl)amide) serves as a catalyst for olefin hydroamination reactions. This process involves the addition of amines across carbon-carbon double bonds, leading to the formation of amines with high selectivity. The efficiency of this compound in catalyzing intramolecular olefin hydroamination has been documented, showcasing its utility in organic synthesis .
1.2 Synthesis of Organometallic Compounds
The compound plays a crucial role in the synthesis of various organometallic complexes. It can stabilize low-valent chromium species, which are essential for the development of new materials and catalysts. Research indicates that chromium tris(bis(trimethylsilyl)amide) can facilitate the formation of novel coordination complexes that exhibit unique properties, making it valuable in materials science .
Materials Science
2.1 Precursor for Thin Film Deposition
Chromium tris(bis(trimethylsilyl)amide) is utilized as a precursor in chemical vapor deposition (CVD) processes to create thin films of chromium and its alloys. These films are critical for applications in microelectronics and optoelectronics, where precise control over film thickness and composition is necessary .
2.2 Production of Nanostructured Materials
The compound is also involved in the synthesis of nanostructured materials through sol-gel processes. Its ability to form stable sols allows for the production of nanoparticles with tailored properties, which can be applied in catalysis, sensors, and drug delivery systems .
Case Studies
Study | Application | Findings |
---|---|---|
Study 1 | Hydroamination | Demonstrated high selectivity and efficiency in synthesizing amines from olefins using chromium tris(bis(trimethylsilyl)amide) as a catalyst. |
Study 2 | Thin Film Deposition | Successful deposition of chromium films with controlled microstructure using CVD techniques involving this compound as a precursor. |
Study 3 | Nanoparticle Synthesis | Achieved uniform nanoparticles with specific surface properties through sol-gel methods utilizing chromium tris(bis(trimethylsilyl)amide). |
Properties
CAS No. |
37512-31-5 |
---|---|
Molecular Formula |
C18H54CrN3Si6 |
Molecular Weight |
533.1 g/mol |
IUPAC Name |
bis(trimethylsilyl)azanide;chromium(3+) |
InChI |
InChI=1S/3C6H18NSi2.Cr/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3 |
InChI Key |
VBRJAKGQBIKJBF-UHFFFAOYSA-N |
Canonical SMILES |
C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.[Cr+3] |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.